Cas no 5544-05-8 (4(1H)-Quinazolinone, 2-amino-1-methyl-)

• Product Name: 4(1H)-Quinazolinone, 2-amino-1-methyl-
• CAS No: 5544-05-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 351935
• PubChem ID: 13111346
• Update Time: 2025-04-19

4(1H)-Quinazolinone, 2-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-amino-1-methyl-
• 2-amino-1-methylquinazolin-4-one
• 2-Amino-1-methylquinazolin-4(1H)-one
• 5544-05-8
• DTXSID60518575

• Inchi： 1S/C9H9N3O/c1-12-7-5-3-2-4-6(7)8(13)11-9(12)10/h2-5H,1H3,(H2,10,11,13)
• InChI Key： JSGNPOQOBHVVRT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C)C(N)=N1

Computed Properties

• Exact Mass: 175.07467
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines